Cas no 65869-31-0 (Benz[g]isoquinolin-5(1H)-one, 2,3,4,4a,10,10a-hexahydro-, trans-)

• Product name: Benz[g]isoquinolin-5(1H)-one, 2,3,4,4a,10,10a-hexahydro-, trans-
• CAS No: 65869-31-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1704042

Benz[g]isoquinolin-5(1H)-one, 2,3,4,4a,10,10a-hexahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinolin-5(1H)-one, 2,3,4,4a,10,10a-hexahydro-, trans-
• Benz[g]isoquinolin-5(1H)-one, 2,3,4,4a,10,10a-hexahydro-, trans- (9CI)

• Inchi： 1S/C13H15NO/c15-13-11-4-2-1-3-9(11)7-10-8-14-6-5-12(10)13/h1-4,10,12,14H,5-8H2/t10-,12-/m1/s1
• InChI Key： AXTXBCOCAIBUPL-ZYHUDNBSSA-N
• SMILES： C1[C@]2([H])[C@]([H])(C(=O)C3=CC=CC=C3C2)CCN1

Computed Properties

• Exact Mass: 201.11545

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±41.0 °C(Predicted)
• PSA: 29.1
• pka: 10.22±0.20(Predicted)